Cas no 2757084-12-9 ((3aR,8aS)-2-(8-(Diphenylphosphanyl)quinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)

• Product Name: (3aR,8aS)-2-(8-(Diphenylphosphanyl)quinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• CAS No: 2757084-12-9
• MF: C₃₁H₂₃N₂OP
• MW: 470.500888109207
• CID: 6788354
• PubChem ID: 170898374
• Update Time: 2025-06-30

(3aR,8aS)-2-(8-(Diphenylphosphanyl)quinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• (3aR,8aS)-2-(8-(Diphenylphosphanyl)quinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• 2757084-12-9

• Inchi： 1S/C31H23N2OP/c1-3-12-23(13-4-1)35(24-14-5-2-6-15-24)28-17-9-11-21-18-19-26(32-29(21)28)31-33-30-25-16-8-7-10-22(25)20-27(30)34-31/h1-19,27,30H,20H2/t27-,30+/m0/s1
• InChI Key： VIBPOAWWRRFOBB-BHBYDHKZSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC2C=CC(C3=N[C@@H]4C5C=CC=CC=5C[C@@H]4O3)=NC=21

Computed Properties

• Exact Mass: 470.15480036g/mol
• Monoisotopic Mass: 470.15480036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 34.5Ų

Additional information on (3aR,8aS)-2-(8-(Diphenylphosphanyl)quinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

The Compound CAS No 2757084-12-9: (3aR,8aS)-2-(8-(Diphenylphosphanyl)quinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

The compound with CAS No 2757084-12-9, named (3aR,8aS)-2-(8-(Diphenylphosphanyl)quinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in areas such as optoelectronics and drug delivery systems.

Diphenylphosphanyl groups are known for their ability to enhance the stability and reactivity of molecules in various chemical reactions. In this compound, the diphenylphosphanyl group is attached to a quinoline moiety, which itself is a heterocyclic aromatic system with notable electronic properties. The integration of these groups into the indeno[1,2-d]oxazole framework creates a molecule with enhanced photoluminescence properties and improved thermal stability.

Recent studies have highlighted the potential of this compound in the development of advanced materials for organic light-emitting diodes (OLEDs). Its unique electronic structure allows for efficient charge transport and emission characteristics, making it a strong candidate for next-generation display technologies. Researchers have also explored its use in bioimaging applications due to its ability to emit fluorescence under specific conditions.

The synthesis of (3aR,8aS)-2-(8-(Diphenylphosphanyl)quinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The stereochemistry of the molecule is critical to its functionality, and recent advancements in asymmetric synthesis have enabled the precise control of its enantiomeric purity.

In terms of biological applications, this compound has shown promise as a potential drug carrier due to its ability to encapsulate hydrophobic molecules within its structure. Its biocompatibility and controlled release properties make it an attractive option for targeted drug delivery systems. Furthermore, ongoing research is exploring its potential as an anticancer agent, leveraging its ability to selectively interact with cancer cells while minimizing toxicity to healthy tissues.

The integration of diphenylphosphanyl groups into the quinoline framework has also opened new avenues for catalytic applications. These groups can act as Lewis bases, facilitating the formation of coordination complexes with transition metals. Such complexes have been shown to exhibit high catalytic activity in reactions such as cross-coupling and olefin polymerization.

From an environmental perspective, this compound's stability and degradability are being investigated to ensure its safe use in commercial applications. Preliminary studies suggest that it has a low environmental impact compared to similar compounds currently in use.

In conclusion, (3aR,8aS)-2-(8-(Diphenylphosphanyl)quinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole represents a significant advancement in the field of organic chemistry. Its versatile structure and promising properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimizations for this compound, it is poised to play a crucial role in shaping future technological innovations.